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Compound of Interest

Compound Name: Fenchlorphos

Cat. No.: B1679524 Get Quote

An In-depth Examination of Fenchlorphos's Behavior in Organic and Aqueous Environments

This technical guide provides a comprehensive overview of the solubility of fenchlorphos, an

organothiophosphate insecticide. Aimed at researchers, scientists, and professionals in drug

development and environmental science, this document compiles essential quantitative data,

details established experimental methodologies for solubility determination, and presents a

visual representation of a typical experimental workflow. Understanding the solubility of

fenchlorphos in both organic solvents and aqueous media is critical for assessing its

environmental fate, bioavailability, and potential for bioaccumulation.

Quantitative Solubility Data
The solubility of fenchlorphos exhibits a stark contrast between aqueous and organic media, a

characteristic feature of lipophilic compounds. This disparity is quantitatively summarized in the

tables below.

Solubility in Aqueous Media
Fenchlorphos is sparingly soluble in water. This low aqueous solubility is a key factor in its

environmental persistence and partitioning behavior.
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Temperature (°C) Solubility (mg/L) Source

20 40.0 [AERU, 2023][1]

25 40.0 [PubChem][2]

Note: Some sources report the solubility as 0.004 g/100 mL at 25°C, which is equivalent to 40

mg/L.[2]

Solubility in Organic Solvents
In contrast to its low water solubility, fenchlorphos is readily soluble in a wide range of organic

solvents. This high solubility in organic media is indicative of its non-polar nature.

Solvent Solubility ( g/100 mL)

Acetone 908

Chloroform 347

Toluene 592

Xylene 503

Methanol 25

Kerosene 37

Carbon Tetrachloride Freely Soluble

Ether Freely Soluble

Methylene Chloride Freely Soluble

Dimethyl Sulfoxide (DMSO) 100 mg/mL (approx. 10 g/100 mL)

Source: Data compiled from PubChem and AERU databases.[1][2]

Octanol-Water Partition Coefficient (Log Kow)
The octanol-water partition coefficient (Kow) is a critical parameter for predicting the distribution

of a chemical in the environment. A high log Kow value indicates a greater affinity for the lipid-
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rich (organic) phase over the aqueous phase.

Parameter Value

Log Kow 4.88

Source: PubChem.[2]

The high log Kow value for fenchlorphos confirms its lipophilic character and suggests a high

potential for bioaccumulation in fatty tissues of organisms.

Experimental Protocols for Solubility Determination
The determination of solubility is governed by standardized methodologies to ensure accuracy

and reproducibility. The following sections detail the principles of commonly employed

experimental protocols.

Aqueous Solubility Determination (OECD 105 - Flask
Method)
The flask method is a straightforward and widely used technique for determining the water

solubility of substances.[3][4]

Principle: A supersaturated solution of the test substance in water is agitated at a constant

temperature until equilibrium is reached. The concentration of the substance in the aqueous

phase is then determined after separation of the undissolved solid.

Detailed Methodology:

Preparation: An excess amount of fenchlorphos is added to a flask containing purified

water. The amount of excess substance should be sufficient to ensure that a saturated

solution is formed and that undissolved solid remains at equilibrium.

Equilibration: The flask is sealed and agitated in a constant temperature bath (e.g., 20°C or

25°C). The agitation should be sufficient to ensure thorough mixing but not so vigorous as to

cause emulsification. The system is left to equilibrate for a sufficient period, often 24 to 48

hours, with periodic shaking.
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Phase Separation: After equilibration, the mixture is allowed to stand to allow the

undissolved fenchlorphos to settle. To ensure complete separation of the solid and aqueous

phases, centrifugation at the same constant temperature is performed.

Sampling: A sample of the clear, saturated aqueous supernatant is carefully withdrawn using

a syringe fitted with a filter to prevent the transfer of any solid particles.

Concentration Analysis: The concentration of fenchlorphos in the filtered aqueous sample is

determined using a suitable analytical technique, such as gas chromatography (GC) coupled

with an appropriate detector (e.g., mass spectrometry or electron capture detector).[5][6]

Replicate Analysis: The experiment is performed in triplicate to ensure the reliability of the

results. The final reported solubility is the average of the concentrations determined in the

replicate samples.

Octanol-Water Partition Coefficient Determination
(OECD 107 - Shake-Flask Method & OECD 123 - Slow-
Stirring Method)
The choice of method for determining the octanol-water partition coefficient depends on the

expected log Kow value. For compounds with a log Kow below 4, the shake-flask method is

suitable. For highly lipophilic compounds like fenchlorphos (log Kow = 4.88), the slow-stirring

method is preferred to avoid the formation of micro-emulsions that can lead to inaccurate

results.[7][8]

Principle: A known amount of the test substance is dissolved in one of the two immiscible

phases (n-octanol or water). The two phases are then shaken together until equilibrium is

reached, and the concentration of the substance in each phase is determined.[9][10]

Detailed Methodology:

Phase Preparation: n-Octanol and water are mutually saturated by shaking them together for

24 hours, followed by a 24-hour separation period.

Solution Preparation: A stock solution of fenchlorphos is prepared in either water-saturated

n-octanol or octanol-saturated water.
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Partitioning: A defined volume of the stock solution and the other phase are combined in a

separatory funnel or centrifuge tube. The mixture is then shaken vigorously for a set period

to allow for partitioning of the fenchlorphos between the two phases.

Phase Separation: The mixture is centrifuged to ensure complete separation of the n-octanol

and water layers.

Sampling and Analysis: Aliquots are taken from both the n-octanol and water phases, and

the concentration of fenchlorphos in each is determined by a suitable analytical method

(e.g., GC).

Calculation: The Kow is calculated as the ratio of the concentration of fenchlorphos in the n-

octanol phase to its concentration in the aqueous phase.

Principle: To avoid the formation of micro-emulsions, the two phases are stirred gently for an

extended period to allow for partitioning without vigorous mixing. This method is particularly

suitable for substances with high log Kow values.[8][11][12]

Detailed Methodology:

Apparatus Setup: The experiment is conducted in a thermostated vessel equipped with a

stirrer that can be controlled at a low speed.

Phase Addition: A known volume of water-saturated n-octanol containing a known

concentration of fenchlorphos is carefully layered on top of a known volume of octanol-

saturated water.

Equilibration: The mixture is stirred slowly and continuously for several days to allow the

system to reach equilibrium. The stirring speed is set to ensure a flat interface between the

two phases.

Sampling: At regular intervals, stirring is stopped, the phases are allowed to separate

completely, and samples are taken from both the n-octanol and water layers for analysis.

Equilibrium Confirmation: Equilibrium is considered to be reached when the calculated Kow

values from consecutive sampling points are constant.
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Analysis and Calculation: The concentration of fenchlorphos in each phase is determined,

and the Kow is calculated as described for the shake-flask method.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

solubility, applicable to both aqueous and organic solvents with appropriate modifications.
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Caption: Generalized workflow for determining the solubility of fenchlorphos.
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Conclusion
The data and methodologies presented in this guide underscore the pronounced lipophilic

nature of fenchlorphos. Its low solubility in water and high solubility in organic solvents,

corroborated by a high octanol-water partition coefficient, are fundamental to understanding its

environmental behavior and toxicological profile. The detailed experimental protocols provide a

framework for the accurate and reliable determination of these crucial physicochemical

properties, which are indispensable for robust risk assessment and the development of

effective remediation strategies. Researchers and scientists are encouraged to adhere to these

standardized methods to ensure the generation of high-quality, comparable data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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